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Compound of Interest

[(2-Amino-2-oxoethyl)thio]acetic
Compound Name: d
aci

Cat. No.: B175270

Essential Safety and Handling Guide for [(2-
Amino-2-oxoethyl)thio]acetic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of [(2-Amino-2-oxoethyl)thio]acetic acid. Adherence to these
procedures is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

[(2-Amino-2-oxoethyl)thio]acetic acid is a solid classified as Acute Toxicity, Category 4 (Oral)
and causes serious eye irritation. Appropriate personal protective equipment is mandatory to
prevent exposure through ingestion, inhalation of dust, and contact with skin or eyes.

Summary of Personal Protective Equipment (PPE) Requirements
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

Ensure a calibrated analytical balance is located within a certified chemical fume hood.

Verify that an eyewash station and safety shower are unobstructed and functional.

Assemble all necessary glassware, spatulas, and reagents before handling the compound.
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. Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize the
risk of dust inhalation.

Use anti-static weigh paper or a weigh boat.

Handle the solid material gently to prevent the generation of dust.

Close the container securely immediately after use.

w

. Dissolving and Reactions:

Slowly add the solid [(2-Amino-2-oxoethyl)thio]acetic acid to the solvent to prevent
splashing.

If heating is necessary, use a controlled heating mantle and monitor the process closely.

Ensure all reactions are conducted in a well-ventilated chemical fume hood.

4. Post-Handling and Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling the
compound.

Decontaminate all work surfaces, glassware, and equipment used during the procedure.

Disposal Plan

o Waste Collection: Collect all solid waste, including contaminated PPE and cleaning
materials, in a designated, clearly labeled, and sealed hazardous waste container.

o Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, segregated
from incompatible materials.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company, adhering to all local, state, and federal regulations.
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Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][3]
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Donning PPE Doffing PPE

Start: Prepare to Handle Chemical Start: After Handling

1. Don Laboratory Coat 1. Remove Gloves
' l
2. Don Nitrile Gloves 2. Remove Goggles / Face Shield

l i

3. Don Safety Goggles / Face Shield 3. Remove Laboratory Coat
l i

4. Don Respirator (if required) 4. Remove Respirator

i

Ready for Handling 5. Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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